Cas no 1183465-80-6 (1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol)

• Product Name: 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol
• CAS No: 1183465-80-6
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5167177
• PubChem ID: 60904451
• Update Time: 2026-03-04

1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(pentan-3-yl)amino]methyl}cyclohexan-1-ol
• 1-((Pentan-3-ylamino)methyl)cyclohexan-1-ol
• 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-3-11(4-2)13-10-12(14)8-6-5-7-9-12/h11,13-14H,3-10H2,1-2H3
• InChI Key： XOUGYDVSCHTUHI-UHFFFAOYSA-N
• SMILES： OC1(CNC(CC)CC)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Additional information on 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol

Recent Advances in the Study of 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol (CAS: 1183465-80-6)

The compound 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol (CAS: 1183465-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol, which can be efficiently prepared through a series of well-optimized chemical reactions. The compound's cyclohexanol core, coupled with the pentan-3-ylamino side chain, offers a promising scaffold for further derivatization. Researchers have explored its potential as a building block for the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders.

In vitro and in vivo studies have demonstrated that 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol exhibits moderate affinity for specific neurotransmitter receptors, suggesting its potential as a modulator of neuronal activity. Preliminary data indicate that the compound may influence dopaminergic and serotonergic pathways, although the exact mechanisms remain under investigation. These findings have sparked interest in its potential applications for treating neurodegenerative diseases and mood disorders.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological profile. Modifications to the aminoalkyl side chain and the cyclohexanol ring have yielded derivatives with improved receptor binding and metabolic stability. Notably, some analogs have shown enhanced blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

From a safety perspective, initial toxicological assessments of 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol have revealed a favorable profile, with no significant cytotoxicity observed at therapeutic concentrations. However, comprehensive pharmacokinetic and pharmacodynamic studies are still required to fully evaluate its clinical potential.

The compound's unique chemical structure also presents opportunities for applications beyond medicinal chemistry. Recent reports have explored its use as a chiral auxiliary in asymmetric synthesis and as a ligand in catalytic systems. These diverse applications underscore the versatility of 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol in both academic and industrial settings.

In conclusion, 1-{[(Pentan-3-yl)amino]methyl}cyclohexan-1-ol represents a promising chemical entity with multiple potential applications in drug discovery and chemical biology. Ongoing research efforts are focused on further elucidating its biological targets, optimizing its pharmacological properties, and exploring its therapeutic potential. As investigations progress, this compound may emerge as a valuable tool for understanding complex biological systems and developing novel therapeutic interventions.